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  4. 1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE
1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE 1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE
Brand Name: Vulcanchem
CAS No.: 174689-39-5
VCID: VC0071150
InChI: InChI=1S/C21H27NO2.C2H2O4/c1-2-16-8-4-6-13-21(16)24-15-18(23)14-22-20-12-7-10-17-9-3-5-11-19(17)20;3-1(4)2(5)6/h3-6,8-9,11,13,18,20,22-23H,2,7,10,12,14-15H2,1H3;(H,3,4)(H,5,6)/t18-,20-;/m0./s1
SMILES: CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.C(=O)(C(=O)O)O
Molecular Formula: C21H27NO2.C2H2O4
Molecular Weight: 415.5 g/mol

1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE

CAS No.: 174689-39-5

Main Products

VCID: VC0071150

Molecular Formula: C21H27NO2.C2H2O4

Molecular Weight: 415.5 g/mol

1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE - 174689-39-5

CAS No. 174689-39-5
Product Name 1-(2-ETHYLPHENOXY)-3-[[(1S)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL]AMINO]-(2S)-2-PROPANOL HYDROCHLORIDE
Molecular Formula C21H27NO2.C2H2O4
Molecular Weight 415.5 g/mol
IUPAC Name (2S)-1-(2-ethylphenoxy)-3-[[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]amino]propan-2-ol;oxalic acid
Standard InChI InChI=1S/C21H27NO2.C2H2O4/c1-2-16-8-4-6-13-21(16)24-15-18(23)14-22-20-12-7-10-17-9-3-5-11-19(17)20;3-1(4)2(5)6/h3-6,8-9,11,13,18,20,22-23H,2,7,10,12,14-15H2,1H3;(H,3,4)(H,5,6)/t18-,20-;/m0./s1
Standard InChIKey XTBQNQMNFXNGLR-MKSBGGEFSA-N
Isomeric SMILES CCC1=CC=CC=C1OC[C@H](CN[C@H]2CCCC3=CC=CC=C23)O.C(=O)(C(=O)O)O
SMILES CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.C(=O)(C(=O)O)O
Canonical SMILES CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.C(=O)(C(=O)O)O
Synonyms 3-(2-ethylphenoxy)-1-(1,2,3,4-tetrahydronaphth-1-ylamino)-2-propanol oxalate
SR 59230A
SR-59230A
SR59230A
PubChem Compound 9888075
Last Modified Nov 11 2021
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